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Compound of Interest

Compound Name: 3-Chloro-4-fluorobenzoyl chloride

CAS No.: 65055-17-6

Cat. No.: B1270819

Get Quote

CAS: 65055-17-6 | Formula: C₇H₃Cl₂FO | MW: 193.00 g/mol [1][2]

Physicochemical Core: The Melting Point Criticality
For researchers and process chemists, the defining feature of 3-Chloro-4-fluorobenzoyl
chloride is its position at the solid-liquid phase boundary under standard laboratory conditions.
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Property Value Operational Implication

Melting Point (MP) 28 °C (82.4 °F)

High Risk of Heterogeneity.

The substance often exists as

a "slush" or partially frozen

solid in cool laboratories (20–

22°C).

Boiling Point 222 °C (at 760 mmHg)

High boiling point allows for

purification via vacuum

distillation (e.g., 82°C @ 20

mmHg).

Density 1.46 g/mL (at 25°C)

significantly denser than water;

sinks in aqueous extractions

(though rapid hydrolysis makes

aqueous workup hazardous).

Appearance Colorless to light yellow

Darkening indicates hydrolysis

(HCl formation) or photo-

degradation.

The "Partial Freezing" Hazard
Because the melting point (28°C) is slightly above standard room temperature (20–25°C), this

reagent frequently presents as a supercooled liquid or a semi-solid mixture.

The Error: Pipetting from the liquid fraction of a semi-frozen bottle enriches impurities in the

remaining solid (zone refining effect).

The Fix: The container must be fully warmed to >30°C and inverted to ensure homogeneity

before every use.

Synthesis & Reaction Pathways[3]
The synthesis of 3-Chloro-4-fluorobenzoyl chloride is typically achieved via the nucleophilic

acyl substitution of 3-chloro-4-fluorobenzoic acid. This transformation is moisture-sensitive and

generates corrosive byproducts.
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Synthesis Protocol (Thionyl Chloride Method)
Precursor: 3-Chloro-4-fluorobenzoic acid (CAS 403-16-7, MP: 134–136°C).

Reaction: The carboxylic acid is treated with excess thionyl chloride (

) and a catalytic amount of DMF.

Mechanism: DMF forms a Vilsmeier-Haack type chloroiminium intermediate with

, which activates the carboxylic acid.

Purification: Excess

is removed via rotary evaporation. The product is purified by vacuum distillation.

Reaction Workflow Diagram

3-Chloro-4-fluorobenzoic Acid
(Solid, MP: 134°C)

SOCl2 + cat. DMF
(Reflux, 70-80°C)

Activation Acyl Chlorosulfite
Intermediate

Nucleophilic Attack

3-Chloro-4-fluorobenzoyl Chloride
(Liquid/Solid, MP: 28°C)Elimination

SO2 (g) + HCl (g)

Off-gassing

Click to download full resolution via product page

Caption: Catalytic cycle converting the high-melting acid precursor to the low-melting acid

chloride product.

Handling & Quality Control Protocol
Due to the MP of 28°C, standard handling procedures for liquids are insufficient. The following

protocol ensures dosing accuracy and prevents hydrolysis.

The "Thaw-Mix-Aliquot" Cycle
Objective: Prevent concentration gradients caused by partial solidification.
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Inspection: Check the state of the material. If any solid crystals are visible or the liquid

appears viscous/cloudy, it is partially frozen.

Thermal Conditioning: Place the sealed container in a water bath or incubator set to 35–

40°C for 15–30 minutes.

Note: Do not exceed 50°C to avoid accelerating thermal decomposition or pressure

buildup.

Homogenization: Once fully liquefied, invert the container 5–10 times.

Aliquot: Dispense immediately into the reaction vessel.

Re-storage: Purge the headspace with dry Nitrogen or Argon and store at 2–8°C.

QC Logic: Purity vs. Hydrolysis
Acid chlorides hydrolyze to the parent acid (

) upon exposure to moisture.

Visual Check: White precipitate in the liquid indicates hydrolysis (the Acid is solid at RT).

Melting Point Test: If the substance remains solid at 30°C, it is likely significantly hydrolyzed

to the Acid (MP 134°C).
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Reagent Inspection
(Temp: 22°C)

Physical State?
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Caption: Decision logic for handling 3-Chloro-4-fluorobenzoyl chloride based on phase

observation.

Applications in Drug Discovery
This scaffold is a privileged structure in medicinal chemistry, particularly for:

Kinase Inhibitors: The 3-chloro-4-fluoro substitution pattern modulates lipophilicity and

metabolic stability in p38 MAP kinase inhibitors.
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Fluoroquinolones: While often synthesized from the aniline, the benzoyl chloride serves as a

key electrophile for Friedel-Crafts acylations in novel antibacterial scaffold generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Chloro-4-fluorobenzoyl chloride | 65055-17-6 [chemicalbook.com]

2. 3-Chloro-4-fluorobenzoyl Chloride | C7H3Cl2FO | CID 2736548 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 3-Chloro-4-fluorobenzoic acid | C7H4ClFO2 | CID 520989 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 3-chloro-4-fluorobenzoyl fluoride | CAS#:80277-51-6 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [Technical Profile: 3-Chloro-4-fluorobenzoyl chloride].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270819/docs#technical-profile-3-chloro-4-
fluorobenzoyl-chloride]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7487215.htm
https://www.benchchem.com/product/b1270819/docs?utm_src=pdf-body#technical-profile-3-chloro-4-fluorobenzoyl-chloride
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FChemicalProductProperty_EN_CB6288904.htm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2F369098
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-fluorobenzoic-acid
https://www.benchchem.com/product/b1270819/docs?utm_src=pdf-body#technical-profile-3-chloro-4-fluorobenzoyl-chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7487215.htm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F2736548
https://www.chemsrc.com/en/cas/80277-51-6_246040.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemsrc.com%2Fen%2Fcas%2F65055-17-6_890637.html
https://www.benchchem.com/product/b1270819?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7487215.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2736548
https://pubchem.ncbi.nlm.nih.gov/compound/2736548
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-fluorobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-4-fluorobenzoic-acid
https://www.chemsrc.com/en/cas/80277-51-6_246040.html
https://www.benchchem.com/product/b1270819/docs#technical-profile-3-chloro-4-fluorobenzoyl-chloride
https://www.benchchem.com/product/b1270819/docs#technical-profile-3-chloro-4-fluorobenzoyl-chloride
https://www.benchchem.com/product/b1270819/docs#technical-profile-3-chloro-4-fluorobenzoyl-chloride
https://www.benchchem.com/product/b1270819/docs#technical-profile-3-chloro-4-fluorobenzoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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